Cas no 1934476-89-7 (5-(5-Hydroxy-2-methylpiperidin-1-yl)furan-2-carbaldehyde)
1934476-89-7 structure
Product Name:5-(5-Hydroxy-2-methylpiperidin-1-yl)furan-2-carbaldehyde
CAS No:1934476-89-7
MF:C11H15NO3
MW:209.241703271866
CID:5707616
PubChem ID:130808774
Update Time:2023-10-15
5-(5-Hydroxy-2-methylpiperidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-Hydroxy-2-methylpiperidin-1-yl)furan-2-carbaldehyde
- EN300-725811
- 1934476-89-7
- 2-Furancarboxaldehyde, 5-(5-hydroxy-2-methyl-1-piperidinyl)-
-
- Inchi: 1S/C11H15NO3/c1-8-2-3-9(14)6-12(8)11-5-4-10(7-13)15-11/h4-5,7-9,14H,2-3,6H2,1H3
- InChI Key: UMDBSPVCCSYDNB-UHFFFAOYSA-N
- SMILES: OC1CN(C2=CC=C(C=O)O2)C(C)CC1
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.7Ų
Experimental Properties
- Density: 1.208±0.06 g/cm3(Predicted)
- Boiling Point: 389.5±42.0 °C(Predicted)
- pka: 14.80±0.40(Predicted)
5-(5-Hydroxy-2-methylpiperidin-1-yl)furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725811-1.0g |
5-(5-hydroxy-2-methylpiperidin-1-yl)furan-2-carbaldehyde |
1934476-89-7 | 1g |
$0.0 | 2023-06-07 |
5-(5-Hydroxy-2-methylpiperidin-1-yl)furan-2-carbaldehyde Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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